Cas no 951885-20-4 (3,5-Dichloro-4'-ethylbenzophenone)

• Product Name: 3,5-Dichloro-4'-ethylbenzophenone
• CAS No: 951885-20-4
• MF: C₁₅H₁₂Cl₂O
• MW: 279.161182403564
• CID: 4722020
• Update Time: 2025-06-14

3,5-Dichloro-4'-ethylbenzophenone Chemical and Physical Properties

Names and Identifiers

• 3,5-DICHLORO-4'-ETHYLBENZOPHENONE
• (3,5-Dichlorophenyl)(4-ethylphenyl)methanone
• 3,5-Dichloro-4'-ethylbenzophenone

• Inchi： 1S/C15H12Cl2O/c1-2-10-3-5-11(6-4-10)15(18)12-7-13(16)9-14(17)8-12/h3-9H,2H2,1H3
• InChI Key： PSEVFIPJOVECMZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C1C=CC(=CC=1)CC)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 274
• Topological Polar Surface Area: 17.1

Additional information on 3,5-Dichloro-4'-ethylbenzophenone

Comprehensive Overview of 3,5-Dichloro-4'-ethylbenzophenone (CAS No. 951885-20-4): Properties, Applications, and Industry Insights

3,5-Dichloro-4'-ethylbenzophenone (CAS No. 951885-20-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This benzophenone derivative is characterized by its unique molecular structure, featuring two chlorine atoms at the 3 and 5 positions and an ethyl group at the 4' position of the benzene ring. Such structural attributes contribute to its distinct chemical reactivity and functional versatility, making it a valuable intermediate in synthetic chemistry.

The compound's CAS number 951885-20-4 serves as a critical identifier for researchers and regulatory bodies, ensuring precise tracking and compliance in global supply chains. In recent years, the demand for halogenated benzophenones like 3,5-Dichloro-4'-ethylbenzophenone has surged, driven by their role in developing advanced UV absorbers, liquid crystal materials, and bioactive molecules. Industry reports highlight its growing adoption in high-performance polymer additives, where it enhances thermal stability and light resistance.

One of the most searched questions related to this compound is: "What are the synthetic routes for 3,5-Dichloro-4'-ethylbenzophenone?" The synthesis typically involves Friedel-Crafts acylation of 1,3-dichlorobenzene with 4-ethylbenzoyl chloride, followed by purification via recrystallization. Researchers are also exploring greener alternatives, such as catalytic methods using ionic liquids or biocatalysts, aligning with the global push toward sustainable chemistry.

Another trending topic is the compound's potential in pharmaceutical intermediates. Studies suggest its utility in constructing chiral scaffolds for drug discovery, particularly in kinase inhibitors and antimicrobial agents. This aligns with the broader industry focus on targeted drug delivery systems and small-molecule therapeutics, which dominate current biomedical research.

From an analytical perspective, 3,5-Dichloro-4'-ethylbenzophenone is often characterized using techniques like HPLC, GC-MS, and NMR spectroscopy. These methods ensure purity assessment and batch consistency, which are critical for industrial applications. Notably, the compound's logP value and solubility profile are frequently queried in academic databases, reflecting its importance in formulation science.

Environmental and regulatory considerations are also pivotal. While not classified as hazardous under major chemical inventories, proper handling protocols are recommended due to its halogenated aromatic nature. The compound's biodegradability and ecotoxicological data remain active research areas, particularly in the context of green chemistry initiatives.

In the materials sector, 3,5-Dichloro-4'-ethylbenzophenone is explored for its role in photoinitiators and crosslinking agents, especially in UV-curable coatings. This application ties into the booming demand for energy-efficient manufacturing processes, a key focus for industries aiming to reduce carbon footprints.

Market intelligence indicates that suppliers of CAS 951885-20-4 are increasingly adopting blockchain-based traceability to ensure supply chain transparency. This responds to end-user concerns about counterfeit chemicals and the need for auditable documentation in GMP environments.

Future research directions may explore the compound's structure-activity relationships in medicinal chemistry or its compatibility with nanostructured materials. As synthetic methodologies evolve, 3,5-Dichloro-4'-ethylbenzophenone is poised to remain a compound of strategic importance across multiple high-tech industries.